1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone
Overview
Description
1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This molecule has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cell growth and proliferation. This may explain its potential as an antitumor agent.
Biochemical and Physiological Effects:
1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. Additionally, this molecule has been found to have a neuroprotective effect in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone in lab experiments is its versatility. This molecule has been found to exhibit various biological activities, making it a useful tool for studying different cellular processes. However, a limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and concentration of this molecule for experimental use.
Future Directions
There are several future directions for research on 1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to determine its mechanism of action and optimize its synthesis. Finally, research on the potential side effects and toxicity of this molecule is needed to ensure its safety for human use.
Synthesis Methods
The synthesis of 1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone involves the reaction of 4-ethylsulfonylpiperazine with 1,4-dioxane-2-carboxaldehyde in the presence of a catalyst. This process has been optimized to yield high purity and yield of the final product.
Scientific Research Applications
1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone has been studied extensively for its potential as a therapeutic agent. It has been found to exhibit antitumor, antiviral, and antibacterial activities. Additionally, this molecule has been shown to have neuroprotective and anti-inflammatory effects.
properties
IUPAC Name |
1,4-dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O5S/c1-2-19(15,16)13-5-3-12(4-6-13)11(14)10-9-17-7-8-18-10/h10H,2-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTPPBGIQKMCBFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)C(=O)C2COCCO2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxan-2-yl-(4-ethylsulfonylpiperazin-1-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-N-[(2,3-dichlorophenyl)methyl]-N-methylfuran-2-carboxamide](/img/structure/B7542950.png)
![N-[1-(3-methylbutanoyl)piperidin-4-yl]-2H-triazole-4-carboxamide](/img/structure/B7542959.png)
![2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile](/img/structure/B7542988.png)
![N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-3-cyanothiophene-2-carboxamide](/img/structure/B7542995.png)
![2-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)thiophene-3-carbonitrile](/img/structure/B7543000.png)
![N-[5-(2-methylphenyl)-1H-pyrazol-3-yl]cyclopropanecarboxamide](/img/structure/B7543035.png)
